- Bio-inspired surfactants capable of generating plant volatiles, Soft Matter, 2015, 11(15), 3076-3082
Cas no 4891-79-6 (Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)-)
4891-79-6 structure
Product Name:Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)-
Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)-
- (E)- .beta.-Bisabolene
- b-bisabolene
- 1-methyl-4-(6-methylhepta-1,5-dien-2-yl)cyclohexene
- b-Limene
- XZRVRYFILCSYSP-UHFFFAOYSA-N
- bisabola-4,7(11),10(15)-triene
- NS00065554
- beta-Bisabolen
- Q27121561
- 1-Methyl-4-(6-methylhepta-1,5-dien-2-yl)cyclohex-1-ene
- 1-methyl-4-(5-methyl-1-methylenehex-4-en-1-yl)cyclohexene
- CHEBI:49249
- NCI60_041047
- AKOS025295375
- Bisabolene PEH-III G3
- DTXSID30862037
- CHEMBL2001434
- NSC719625
- 21902-26-1
- 4891-79-6
- 1-Methyl-4-(5-methyl-1-methylene-4-hexenyl)cyclohexene, 9CI
- FT-0622892
- NSC-719625
-
- Inchi: 1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6,8,15H,4-5,7,9-11H2,1-3H3
- InChI Key: XZRVRYFILCSYSP-UHFFFAOYSA-N
- SMILES: C1(C(=C)CC/C=C(\C)/C)CC=C(C)CC1
Computed Properties
- Exact Mass: 204.187800766g/mol
- Monoisotopic Mass: 204.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 0Ų
Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)- Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Water ; 60 h, 25 °C
Reference
Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)- Preparation Products
- alpha-Bisabolol (515-69-5)
- 1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (E,Z)- (28973-98-0)
- (Z,E)-α-Farnesene (26560-14-5)
- Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)- (4891-79-6)
- Bicyclo[3.1.1]hept-2-ene,2,6-dimethyl-6-(4-methyl-3-penten-1-yl)- (17699-05-7)
- Cyclohexene,4-(1,5-dimethyl-1,4-hexadien-1-yl)-1-methyl- (17627-44-0)
- (Z)-β-Farnesene (28973-97-9)
- (2Z)-1-(acetyloxy)-3,7-dimethylocta-2,6-dien-1-olate (91050-14-5)
- cis-Nerolidol (3790-78-1)
- Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate (89-49-6)
- (E)-β-Farnesene (18794-84-8)
- trans-nerolidol (40716-66-3)
- α-Farnesene (>80%) (502-61-4)
- 1,3,6,10-Dodecatetraene, 3,7,11-trimethyl-, (Z,Z)- (28973-99-1)
Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4891-79-6 (Cyclohexene, 1-methyl-4-(5-methyl-1-methylene-4-hexen-1-yl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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